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Introduction: The Versatile Building Block

3-chloro-N,N-dimethylpropan-1-amine, also known by synonyms such as (3-
chloropropyl)dimethylamine and dimethylaminopropyl chloride, is a bifunctional organic
compound of significant interest to researchers and professionals in drug development and
organic synthesis.[1][2][3][4] With the CAS Number 109-54-6, this colorless liquid serves as a
crucial intermediate, primarily for introducing the dimethylaminopropyl moiety into target
molecules.[3] This functional group is a key structural feature in a variety of biologically active
compounds, including antidepressants like Amitriptyline and Imipramine, as well as
antipsychotics such as Chlorpromazine.[1][3][5]

The molecule's utility stems from its dual reactivity: a nucleophilic tertiary amine and a propyl
chain activated by a terminal chlorine atom, which acts as a good leaving group in nucleophilic
substitution reactions.[3] A thorough understanding of its physical properties is paramount for
its effective use in synthesis, ensuring optimal reaction conditions, purification strategies, and
safe handling. This guide provides a detailed examination of these properties, grounded in
established experimental methodologies.
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Core Physicochemical Properties

The fundamental physical characteristics of 3-chloro-N,N-dimethylpropan-1-amine are
summarized below. It is important to distinguish between the free amine (a liquid) and its
commonly used hydrochloride salt, which is a solid.[6][7] This guide focuses on the free amine
unless otherwise specified.

Property Value Source(s)
Molecular Formula CsH12CIN [1114118]
Molecular Weight 121.61 g/mol [11[31[8]
Appearance Colorless liquid [1][3]
Boiling Point 140 °C (at 760 Torr) [11[3119]
Melting Point (of Hydrochloride

saly 187-190 °C [6][10]
Density 0.929 g/cm? (at 20 °C) [11[31[8]
Refractive Index 1.432 [11[3119]
Water Solubility Slightly soluble [1][9]
CAS Number 109-54-6 [3][8]1[9]

Experimental Determination of Key Physical
Properties

The following sections detail the principles and methodologies for determining the critical
physical properties of 3-chloro-N,N-dimethylpropan-1-amine. The choice of method is
dictated by the need for accuracy and the scale of the synthesis.

Boiling Point: A Criterion for Volatility and Purity

The boiling point is a fundamental property for the purification of volatile liquids. For 3-chloro-
N,N-dimethylpropan-1-amine, distillation is the primary method for purification, making an
accurate boiling point determination essential.[11] The constant temperature observed during
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the phase transition from liquid to gas during a simple or fractional distillation represents the
boiling point.[11]

For small-scale laboratory work where material is limited, a micro-boiling point determination is
a highly efficient technique.[12]

Protocol: Micro-Boiling Point Determination (Capillary Method)

This method relies on the principle that a liquid's boiling point is reached when its vapor
pressure equals the surrounding atmospheric pressure.

Sample Preparation: Place approximately 0.5 mL of 3-chloro-N,N-dimethylpropan-1-amine
into a small test tube or fusion tube.

o Capillary Insertion: Seal one end of a capillary tube using a flame.[13] Place the sealed
capillary tube, open end down, into the liquid in the test tube.

o Apparatus Assembly: Attach the test tube to a thermometer, ensuring the sample is level with
the thermometer bulb. Immerse the assembly in a heating bath (e.g., a Thiele tube with
mineral oil or a metal block apparatus).[12]

e Heating: Heat the bath gradually, at a rate of about 2°C per minute as you approach the
expected boiling point.

e Observation: Initially, trapped air will be expelled from the capillary.[12] As the temperature
nears the boiling point, a rapid and continuous stream of bubbles will emerge from the
capillary's open end.[14]

» Recording the Boiling Point: Turn off the heat source when a steady stream of bubbles is
observed. As the apparatus cools, the bubbling will slow and stop. The boiling point is the
temperature at which the liquid just begins to enter the capillary tube.[12][14] This moment
signifies that the vapor pressure inside the capillary is equal to the external atmospheric
pressure.
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Caption: Workflow for micro-boiling point determination.

Melting Point: Assessing the Purity of the Hydrochloride
Salt

While the free amine of 3-chloro-N,N-dimethylpropan-1-amine is a liquid, its hydrochloride
salt is a white to off-white crystalline solid.[6][7] The melting point of this salt is a critical
indicator of its purity. Pure crystalline solids exhibit a sharp melting point range (typically 0.5-
1.0°C), whereas impurities will depress the melting point and broaden the range.[15]

Protocol: Melting Point Determination (Modern Apparatus)

Modern melting point apparatuses use a heated metal block and digital temperature control for
precise measurements.[16]

o Sample Preparation: Ensure the 3-chloro-N,N-dimethylpropan-1-amine hydrochloride
sample is completely dry and finely powdered.[16]
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Loading: Tap the open end of a capillary tube into the powder to collect a small amount of the
sample. The packed sample should be 2-3 mm high.

Apparatus Setup: Place the loaded capillary tube into the designated slot in the melting point
apparatus.[16]

Rapid Heating: Set a plateau temperature a few degrees below the expected melting point
(187-190°C) and heat rapidly.[6][10]

Slow Heating & Observation: Once the plateau is reached, reduce the heating rate to 1-2°C
per minute. Observe the sample through the viewing lens.

Recording the Range: Record the temperature at which the first drop of liquid appears (onset
of melting) and the temperature at which the entire sample becomes a clear liquid
(completion of melting). This is the melting point range.[17]
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Caption: Standard workflow for melting point determination.

Density: A Measure of Mass per Unit Volume

Density is an intrinsic physical property useful for identification and for calculations involving
mass-to-volume conversions in the laboratory.[18]

Protocol: Density Determination by Mass and Volume

This is the most direct and common method for determining the density of a liquid.[18][19]

o Weigh Empty Container: Using an analytical balance, accurately measure and record the
mass of a clean, dry graduated cylinder or pycnometer.[19]

e Add Liquid: Carefully add a known volume of 3-chloro-N,N-dimethylpropan-1-amine (e.g.,
5.0 mL) to the graduated cylinder. Read the volume from the bottom of the meniscus.[19]
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» Weigh Filled Container: Weigh the graduated cylinder containing the liquid and record the
total mass.

e Calculation:

o Mass of Liquid: Subtract the mass of the empty cylinder from the mass of the filled
cylinder.[19]

o Density: Divide the mass of the liquid by the volume of the liquid (Density = Mass /
Volume).[18]

o Temperature: Record the ambient temperature, as density is temperature-dependent.

Spectroscopic Characterization

While not classical physical properties, spectroscopic data are indispensable for structural
verification.

* Nuclear Magnetic Resonance (NMR) Spectroscopy: The *H NMR spectrum provides a
definitive structural fingerprint. For 3-chloro-N,N-dimethylpropan-1-amine, the spectrum is
expected to be consistent with its structure, showing signals corresponding to the N,N-
dimethyl protons and the three distinct methylene (-CHz-) groups of the propyl chain.[3][7]

« Infrared (IR) Spectroscopy: The IR spectrum is used to identify functional groups. Key
absorptions for this molecule would include C-H stretching bands around 2850-3000 cm™1,
C-N stretching in the 1000-1250 cm~* region, and a C-ClI stretch typically found between
600-800 cm~1.[3]

Safety, Handling, and Storage

Scientific integrity demands a commitment to safety. 3-chloro-N,N-dimethylpropan-1-amine
and its hydrochloride salt possess notable hazards.

e Hazards: The compound is classified as harmful if swallowed and can cause skin and
serious eye irritation.[20] Some sources also indicate it may cause severe skin burns and
eye damage.[2] It may also cause respiratory irritation.[20]
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» Handling: Always handle this chemical in a well-ventilated area or fume hood.[20] Wear
appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat.[20] Avoid breathing dust, fumes, or vapors.[20]

o Storage: Store in a tightly closed container in a cool, dry place.[7] The free amine is air-
sensitive and should be stored under an inert atmosphere.[9] For long-term stability, storage
in a freezer at temperatures below -15°C is recommended.[8][9]

Conclusion

3-chloro-N,N-dimethylpropan-1-amine is a cornerstone intermediate in modern
pharmaceutical synthesis. A comprehensive grasp of its physical properties—from its boiling
point and density to the melting point of its hydrochloride salt—is not merely academic. Itis a
practical necessity that informs purification techniques, ensures the integrity of synthetic
procedures, and underpins the safe handling of this reactive molecule. The experimental
protocols detailed herein represent self-validating systems that, when executed with precision,
provide the reliable data required by research, development, and manufacturing professionals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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